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Compound of Interest

Compound Name: 2-(2-Chlorobenzamido)acetic acid

Cat. No.: B131246

2-(2-Chlorobenzamido)acetic acid is a chemical intermediate, often used in the synthesis of
more complex molecules in pharmaceutical and chemical research. Its structure, featuring a
chlorinated aromatic ring, an amide linkage, and a carboxylic acid group, suggests a potential
for biological activity and specific chemical hazards. This guide provides a detailed examination
of its safety profile, structured to empower laboratory professionals with the knowledge to
handle this compound responsibly. Our approach moves beyond a simple checklist, focusing
on the causal relationships between the chemical's properties and the required safety
protocols.

Section 1: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a universal language for classifying chemical
hazards. For 2-(2-Chlorobenzamido)acetic acid, the available data points to a classification
that necessitates careful handling.[1]

The signal word associated with this compound is "Warning".[1]

Table 1: GHS Hazard Classification for 2-(2-Chlorobenzamido)acetic acid
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Hazard Class Category Hazard Statement Code
Acute Toxicity, Oral Category 4 Harmful if swallowed H302
Skin o
) o Category 2 Causes skin irritation H315
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2 o H319
Damage/Irritation irritation
Specific Target Organ May cause respirator
P o J g Category 3 ) .y. P Y H335
Toxicity irritation

Source: Synthesized from supplier safety information.[1][2]

These classifications are not merely administrative; they are predictive of the compound's
interaction with biological systems. The H302 classification indicates that ingestion of a
sufficient quantity can be harmful. The H315 and H319 codes are direct consequences of the
compound's acidic nature and potential reactivity, leading to irritation upon contact with skin
and eyes.[3] Finally, H335 suggests that inhalation of the compound as a dust or aerosol can

irritate the respiratory tract.[4]
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Caption: Hazard identification and control workflow.

Section 2: First Aid Measures: A Protocol for
Exposure Response
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A rapid and correct response to accidental exposure is critical to minimizing harm. The
following protocols are based on best practices for handling chemicals with the hazard profile
identified in Section 1.[5][6][7]

Experimental Protocol: Emergency First Aid

e Inhalation Exposure (H335):

o Action: Immediately move the affected individual to fresh air.[8] Position them in a way that
is comfortable for breathing, such as sitting upright.

o Causality: Removing the individual from the source of exposure is the primary step to
prevent further respiratory irritation.

o Follow-up: If breathing is difficult, oxygen may be administered by trained personnel. Seek
immediate medical attention if symptoms such as coughing or shortness of breath persist.

[6]
e Skin Contact (H315):

o Action: Immediately remove all contaminated clothing.[8] Wash the affected skin area
thoroughly with soap and plenty of water for at least 15-20 minutes.[7]

o Causality: Prompt and thorough washing is essential to remove the chemical irritant from
the skin surface, preventing deeper tissue irritation.

o Follow-up: If skin irritation or a rash develops, seek medical advice. Contaminated clothing
must be washed before reuse.[9]

o Eye Contact (H319):

o Action: Immediately flush the eyes with copious amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids occasionally.[9] If present, remove contact
lenses after the first 5 minutes and continue rinsing.

o Causality: Continuous irrigation is vital to dilute and wash away the chemical from the
sensitive eye tissues, minimizing the risk of serious damage.
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o Follow-up: Seek immediate medical attention, regardless of the apparent severity.[5]
Provide the attending physician with the compound's safety data.

 Ingestion (H302):
o Action: Rinse the mouth thoroughly with water.[9] Do NOT induce vomiting.

o Causality: Inducing vomiting can cause further damage to the esophagus and poses a risk
of aspiration into the lungs. Rinsing the mouth helps remove residual chemical.

o Follow-up: Have the individual drink a few sips of water.[7] Call a poison control center or
seek immediate medical attention.[5]

First Aid Response Flow

Exposure Event
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Caption: Generalized first aid response sequence.

Section 3: Fire-Fighting and Accidental Release
Measures
Fire-Fighting
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While not classified as flammable, as an organic compound, 2-(2-Chlorobenzamido)acetic
acid will burn if involved in a fire.

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.[5] A water spray can be used to cool fire-exposed containers.

e Hazardous Combustion Products: The chemical structure predicts the release of toxic and
irritating gases upon combustion. These include carbon monoxide (CO), carbon dioxide
(C0O2), nitrogen oxides (NOx), and hydrogen chloride (HCI) gas.[5]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective, chemical-impervious clothing to prevent contact with hazardous
substances and combustion products.[5][10]

Accidental Release Measures

A systematic approach is required to manage spills safely and effectively, protecting both
personnel and the environment.

Experimental Protocol: Spill Cleanup
e Evacuation and Ventilation:

o Restrict access to the spill area. Ensure adequate ventilation to disperse any airborne
dust.[10]

e Personal Protection:

o Don appropriate PPE before initiating cleanup: NIOSH-approved respirator, chemical-
resistant gloves, safety goggles, and a lab coat.[11]

e Containment and Cleanup:

o Avoid generating dust. Gently sweep the spilled solid material into a suitable, labeled
container for disposal.[5] Use spark-proof tools if there is any concern about static
discharge.[10]

o For any remaining residue, use an inert absorbent material.
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e Disposal:

o The collected waste is considered hazardous. It must be stored in a sealed, properly
labeled container and disposed of through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[12]

e Decontamination:

o Clean the spill area thoroughly once the material has been removed. Wash hands and
remove all contaminated PPE after the cleanup is complete.

Section 4: Handling, Storage, and Personal
Protection

Proactive measures in handling, storage, and the use of Personal Protective Equipment (PPE)
form the foundation of safe laboratory practice.

Safe Handling

e Engineering Controls: All weighing and handling of this solid compound should be conducted
in a properly operating chemical fume hood to minimize inhalation exposure.[5] An eyewash
station and safety shower must be readily accessible.[7]

e Procedural Controls: Avoid contact with skin, eyes, and clothing.[13] Avoid the formation of
dust and aerosols during handling.[10] Do not eat, drink, or smoke in areas where the
chemical is handled.[6] Wash hands thoroughly after handling.[13]

Storage

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]
Storage at 4°C is recommended by some suppliers.[5]

e Incompatibilities: Keep away from strong oxidizing agents and strong bases, as these could
initiate a hazardous reaction.

Personal Protective Equipment (PPE)
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The use of PPE is the final barrier between the researcher and the chemical. It must be

selected based on the specific hazards of the compound.[14]

Table 2: Recommended Personal Protective Equipment

Recommended ] ]
Body Part Standard / Material  Rationale

PPE

Protects against
) splashes and airborne
Safety goggles with )
] ) ANSI z87.1 (US) or dust particles,

Eyes/Face side-shields or a face

shield.

EN 166 (EU).[10]

preventing serious
eye irritation (H319).
[15]

Skin (Hands)

Chemical-resistant

gloves.

Nitrile or butyl rubber.
[11]

Prevents direct skin
contact, mitigating the
risk of skin irritation
(H315). Gloves should
be inspected before
use and changed

frequently.[14]

Skin (Body)

Laboratory coat.

Standard lab coat,

long-sleeved.[11]

Protects skin and
personal clothing from
accidental

contamination.

Respiratory

Use in a chemical

fume hood.

N/A

Primary engineering
control to prevent
respiratory irritation
(H335). A NIOSH-
approved respirator
may be required for
spill cleanup or if
ventilation is
inadequate.[11][12]

Source: Synthesized from general laboratory safety guidelines.[10][11][12][14][15]
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Caption: Layers of protection for safe chemical handling.

Section 5: Physical, Chemical, and Toxicological
Properties

Detailed experimental data for 2-(2-Chlorobenzamido)acetic acid is limited. The information
below is compiled from supplier data and chemical structure analysis.

Table 3: Physicochemical and Toxicological Properties
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Property Value Reference
Chemical Formula CoHsCINOs3 [1]
Molecular Weight 213.62 g/mol [1]

CAS Number 16555-60-5 [1]
Appearance Solid (form not specified) [16]

Purity >98% (typical) [1][17]

No data available. Note: A
) ) structurally similar compound,
Melting Point ] ) [16]
2-(2-Methylbenzamido)acetic

acid, melts at 161-164 °C.

No data available. Expected to

Solubilit have limited solubility in water
olubili

Y and higher solubility in organic

solvents like methanol.

Harmful if swallowed (GHS
Acute Toxicity (Oral) Category 4). Specific LD50 [1]
data is not available.

Stable under recommended
Reactivity storage conditions. Avoid [18]

strong oxidizers and bases.

Thermal decomposition may
Decomposition produce CO, CO2z, NOx, and [5]
HCI.

Conclusion

While a complete, verified MSDS for 2-(2-Chlorobenzamido)acetic acid is not publicly
available, a robust safety profile can be constructed from existing GHS classifications and
established chemical safety protocols. The primary hazards are oral toxicity and irritation to the
skin, eyes, and respiratory system. Strict adherence to engineering controls, administrative
procedures, and the consistent use of appropriate PPE are essential for mitigating these risks.
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This guide serves as a foundational document for researchers, who must integrate this
information into their comprehensive, lab-specific risk assessments to ensure a safe working
environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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